N-[(2,6-dichlorobenzyl)oxy]-N-[(hydroxyimino)methyl]urea

• IUPAC Name: 1-[(2,6-dichlorophenyl)methoxy]-3-(hydroxyiminomethyl)urea
• InChI: InChI=1S/C9H9Cl2N3O3/c10-7-2-1-3-8(11)6(7)4-17-14-9(15)12-5-13-16/h1-3,5,16H,4H2,(H2,12,13,14,15)
• InChI Key: PPXCYNAYEXOIEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CONC(=O)NC=NO)Cl
• Molecular Formula: C9H9Cl2N3O3
• Molecular Weight: 278.09 g/mol

Description

N-[(2,6-dichlorobenzyl)oxy]-N-[(hydroxyimino)methyl]urea, or DCBHU, is an organophosphorus compound that has been used in a variety of scientific research applications. It is a highly efficient inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. DCBHU has been used in a variety of biochemical and physiological research applications, such as drug development and toxicology studies.

Scientific Research Applications

Urea Biosensors Development

Urea, an organic compound, plays a crucial role in various biological processes, including nitrogen metabolism. The development of urea biosensors is a significant scientific application of urea-related compounds. These biosensors are designed to detect and quantify urea concentration, utilizing enzyme urease as a bioreceptor element. Advances in biosensor technology have integrated various nanoparticles and conducting polymers to enhance enzyme immobilization and sensor performance. Such innovations are pivotal in medical diagnostics and environmental monitoring, where precise urea detection is essential for assessing health conditions and environmental quality. (Botewad et al., 2021)

Nitrogen Fertilization in Agriculture

In agriculture, urea-based compounds are extensively used as nitrogen fertilizers, offering an economical solution for enhancing crop yield. Research has highlighted the challenges associated with urea fertilization, such as ammonia volatilization and phytotoxicity, and proposed the use of urease inhibitors to mitigate these issues. These inhibitors can significantly reduce nitrogen loss, improving the efficiency of urea fertilizers and minimizing environmental impacts. The strategic application of urease inhibitors represents a forward-thinking approach to sustainable agriculture, balancing crop production needs with environmental stewardship. (Bremner, 1995)

Industrial and Environmental Applications

Urea and its derivatives also find applications in industrial processes and environmental management. For instance, the use of urea as a hydrogen carrier presents a promising avenue for sustainable energy solutions. Urea's attributes, such as non-toxicity, stability, and easy storage, make it an attractive candidate for hydrogen storage and transportation. This application underscores the potential of urea in supporting renewable energy technologies and contributing to a sustainable energy future. (Rollinson et al., 2011)